3-(Difluoromethoxy)-2-formylbenzoic acid
Description
3-(Difluoromethoxy)-2-formylbenzoic acid is a chemical compound with the molecular formula C8H6F2O3 . It is a solid substance at room temperature . The compound has a molecular weight of 188.13 .
Synthesis Analysis
The synthesis of compounds similar to 3-(Difluoromethoxy)-2-formylbenzoic acid has been reported in the literature . For instance, roflumilast, a drug used for the treatment of chronic obstructive pulmonary disease (COPD), is synthesized from 4-difluoromethoxy-3-hydroxybenzaldehyde and bromomethyl cyclopropane via O-alkylation, oxidation, and N-acylation . Sodium hydroxide is used as an alkali in the last step, which has shown more economic advantage for scale-up production than sodium hydride or potassium tert-butoxide .Molecular Structure Analysis
The molecular structure of 3-(Difluoromethoxy)-2-formylbenzoic acid can be represented by the linear formula C8H6F2O3 . The InChI code for this compound is 1S/C8H6F2O3/c9-8(10)13-6-3-1-2-5(4-6)7(11)12/h1-4,8H,(H,11,12) .Physical And Chemical Properties Analysis
3-(Difluoromethoxy)-2-formylbenzoic acid is a solid substance at room temperature . It has a molecular weight of 188.13 . The compound is stored in a dry environment at a temperature between 2-8°C .Safety and Hazards
properties
IUPAC Name |
3-(difluoromethoxy)-2-formylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F2O4/c10-9(11)15-7-3-1-2-5(8(13)14)6(7)4-12/h1-4,9H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEWCLJJIABDHQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)OC(F)F)C=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Difluoromethoxy)-2-formylbenzoic acid | |
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